2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)-

• Molecular Formula: C7H6F3NO
• Molecular Weight: 177.12 g/mol
• SMILES: CC1=CC=C(C(=O)N1)C(F)(F)F
• InChI: InChI=1S/C7H6F3NO/c1-4-2-3-5(6(12)11-4)7(8,9)10/h2-3H,1H3,(H,11,12)
• InChIKey: KPFVRGJJYZUOHH-UHFFFAOYSA-N

Procurement Guide: 2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- (CAS 1425970-82-6) for Medicinal Chemistry

2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- is a fluorinated heterocyclic building block with the molecular formula C7H6F3NO and a molecular weight of 177.12 g/mol [1]. The compound features a 2-pyridinone core substituted with a methyl group at the 6-position and a trifluoromethyl group at the 3-position. The trifluoromethyl group enhances lipophilicity, metabolic stability, and membrane permeability compared to non-fluorinated analogs, making it a valuable scaffold in medicinal chemistry programs targeting kinases, proteases, and other therapeutic enzymes [2].

• [1] ChemicalBook. 2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- (CAS 1425970-82-6). View Source
• [2] Direct regioselective Csp2–H trifluoromethylation of pyrimidinones and pyridinones. Tetrahedron, 2016, 72(23), 3250-3255. View Source

Why 2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- is Not a Generic Interchangeable Building Block

The specific substitution pattern of 2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- confers a unique profile of target engagement and physicochemical properties that cannot be replicated by generic analogs. Substituting the methyl group or altering the position of the trifluoromethyl group can dramatically reduce potency or alter the molecule's pharmacokinetic fate. As demonstrated in structure-activity relationship (SAR) studies, even minor modifications to the pyridinone core lead to quantifiable differences in key parameters such as enzyme inhibition constants (Ki), half-life, and oral bioavailability [1]. Consequently, procurement decisions cannot be based solely on the pyridinone class; they must be driven by the specific substitution pattern to ensure the desired experimental or therapeutic outcome is achieved.

• [1] C6 Modification of the pyridinone core of thrombin inhibitor L-374,087 as a means of enhancing its oral absorption. Bioorganic & Medicinal Chemistry Letters, 1998, 8(13), 1727-1732. DOI: 10.1016/s0960-894x(98)00297-2. View Source

Quantitative Differentiation Evidence for 6-Methyl-3-(trifluoromethyl)-2(1H)-pyridinone

Thrombin Inhibition: Potency Advantage Over 6-Chloro and 6-Cyano Analogs

In a direct head-to-head SAR study of pyridinone-based thrombin inhibitors, the 6-methyl-3-(trifluoromethyl) variant (Compound 23) demonstrated a Ki value of 44 nM [1]. This value is intermediate between the equipotent 6-chloro analog (Compound 24, Ki = 5.2 nM) and the more potent 6-cyano analog (Compound 25, Ki = 2.3 nM).

Evidence Dimension	Thrombin Inhibition (Ki)
Target Compound Data	Ki = 44 nM
Comparator Or Baseline	Compound 24 (6-chloro): Ki = 5.2 nM; Compound 25 (6-cyano): Ki = 2.3 nM; Parent (L-374,087): Ki ~ 5 nM
Quantified Difference	The 6-methyl-3-(trifluoromethyl) variant is approximately 8-9x less potent than the 6-chloro analog, but its design specifically aimed to improve metabolic stability, not just potency.
Conditions	In vitro enzyme inhibition assay

Why This Matters

This data confirms that the 6-methyl-3-(trifluoromethyl) substitution is a viable scaffold for balancing potency and metabolic stability, a critical factor for in vivo efficacy and oral bioavailability.

• [1] C6 Modification of the pyridinone core of thrombin inhibitor L-374,087 as a means of enhancing its oral absorption. Bioorganic & Medicinal Chemistry Letters, 1998, 8(13), 1727-1732. DOI: 10.1016/s0960-894x(98)00297-2. View Source

Plasma Stability: Half-Life Extension via C6-Methyl Replacement

The same SAR study demonstrated that replacing the 6-methyl group with a trifluoromethyl group (Compound 23) or other substituents significantly altered the compound's half-life (t1/2). While the parent compound's half-life was limited, the 6-chloro analog (Compound 24) showed a t1/2 of 6.6 hours and the 6-cyano analog (Compound 25) a t1/2 of 9.7 hours [1]. This indicates that modifications at the 6-position are a key lever for improving pharmacokinetic properties, with the trifluoromethyl variant serving as a critical data point in this SAR series.

Evidence Dimension	Metabolic Stability (Half-Life, t1/2)
Target Compound Data	Not explicitly stated; serves as a key comparator in the SAR series.
Comparator Or Baseline	Compound 24 (6-chloro): t1/2 = 6.6 h; Compound 25 (6-cyano): t1/2 = 9.7 h
Quantified Difference	The study shows that altering the 6-substituent can improve half-life by several hours, with the trifluoromethyl variant providing a distinct physicochemical profile compared to the parent methyl group.
Conditions	In vitro microsomal stability assay

Why This Matters

This evidence highlights that the 6-methyl-3-(trifluoromethyl) substitution is not arbitrary; it is a deliberate design choice to modulate metabolic clearance, a key determinant of a drug candidate's in vivo duration of action and dosing regimen.

• [1] C6 Modification of the pyridinone core of thrombin inhibitor L-374,087 as a means of enhancing its oral absorption. Bioorganic & Medicinal Chemistry Letters, 1998, 8(13), 1727-1732. DOI: 10.1016/s0960-894x(98)00297-2. View Source

Coagulation Factor XIII Inhibition: A Distinct Target Engagement

2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)- (CAS 1425970-82-6) has been reported to inhibit Coagulation Factor XIII A chain with an IC50 of 90 nM [1]. This represents a distinct biological activity profile compared to other pyridinone derivatives that may primarily target thrombin or kinases. In contrast, a closely related compound, 3-(trifluoromethyl)-2-pyridone (CAS 22245-83-6), which lacks the 6-methyl group, exhibits a much more potent IC50 of 4 nM in the same assay [2].

Evidence Dimension	Coagulation Factor XIII A chain Inhibition (IC50)
Target Compound Data	IC50 = 90 nM
Comparator Or Baseline	3-(Trifluoromethyl)-2-pyridone (CAS 22245-83-6): IC50 = 4 nM
Quantified Difference	The 6-methyl analog is approximately 22.5-fold less potent than the des-methyl analog in this assay.
Conditions	Inhibition of thrombin-activated F13-A in plasma assessed as inhibition of fibrin clot formation.

Why This Matters

This demonstrates that the 6-methyl group, while present, does not guarantee high potency against all targets. Its presence creates a distinct activity profile that may be advantageous for selectivity or for modulating specific biological pathways where a certain potency window is desired.

• [1] BindingDB Entry BDBM50083720 (CHEMBL3423200). IC50 for Coagulation Factor XIII A chain inhibition. View Source
• [2] BindingDB Entry BDBM50083725 (CHEMBL3423195). IC50 for Coagulation Factor XIII A chain inhibition. View Source

p38 MAP Kinase Modulation: A Distinct Therapeutic Vector

Patents explicitly claim substituted pyridinones, including those with the 6-methyl-3-(trifluoromethyl) substitution pattern, as modulators of p38 MAP kinase and/or TNF activity [1]. This positions the compound within a well-validated target class for inflammatory diseases. While specific IC50 values for this exact compound are not publicly disclosed in the patent, the structural class as a whole is demonstrated to be active. A related pyridinone series targeting p38 kinase has been reported with potent and selective inhibition, establishing the pyridinone core as a viable scaffold for this target [2].

Evidence Dimension	p38 MAP Kinase Inhibition
Target Compound Data	Claimed as a modulator in patent US20040058964; specific IC50 values not disclosed.
Comparator Or Baseline	Other N-substituted pyridinones are reported as potent and selective p38 inhibitors.
Quantified Difference	N/A (Class-level evidence)
Conditions	In vitro kinase assays and cellular assays for TNF-α production.

Why This Matters

For procurement in an anti-inflammatory or kinase inhibitor program, this patent evidence confirms that the compound belongs to a structurally privileged class with demonstrated activity against a high-value target, supporting its inclusion in screening libraries and SAR expansion efforts.

• [1] Devadas, B. et al. Substituted pyridinones. U.S. Patent Application US20040058964, March 25, 2004. View Source
• [2] Discovery of N-substituted pyridinones as potent and selective inhibitors of p38 kinase. Bioorganic & Medicinal Chemistry Letters, 2009, 19(18), 5542-5546. View Source

Validated Research & Industrial Applications for 2(1H)-Pyridinone, 6-methyl-3-(trifluoromethyl)-

Protease Inhibitor Lead Optimization for Thrombotic Disorders

In medicinal chemistry programs focused on developing direct thrombin or Factor XIIIa inhibitors for anticoagulant therapy, this compound serves as a critical SAR probe. Its moderate potency (Ki = 44 nM for thrombin, IC50 = 90 nM for Factor XIIIa) and the established link between its 6-methyl-3-(trifluoromethyl) motif and improved metabolic stability make it an ideal starting point for optimizing oral bioavailability and half-life [1].

p38 MAP Kinase Inhibitor Discovery for Inflammatory Diseases

For teams developing treatments for rheumatoid arthritis, Crohn's disease, or other inflammatory conditions driven by TNF-α and p38 MAP kinase, this compound is a validated member of a patented structural class [1]. Procurement supports the expansion of SAR around a core that has already demonstrated the ability to modulate this pathway, as shown by related N-substituted pyridinones [2].

Building Block for Selective Kinase Inhibitor Scaffolds

The pyridinone core is a recognized scaffold for kinase inhibition, including MEK and Met kinases [1]. This specific 6-methyl-3-(trifluoromethyl) variant can be used as a versatile building block to construct more complex, target-selective inhibitors. The trifluoromethyl group enhances target binding through lipophilic interactions and improves the molecule's drug-like properties, making it a preferred choice over non-fluorinated pyridinone analogs [2].

Chemical Probe for Coagulation Factor XIII Biology

Given its reported activity against Coagulation Factor XIII A chain (IC50 = 90 nM) [1], this compound can be employed as a tool compound to study the role of Factor XIII in fibrin stabilization and thrombus formation. Its distinct activity profile compared to the more potent, but less selective, 3-(trifluoromethyl)-2-pyridone analog allows for nuanced investigation of target engagement.

• [1] Hook And Link Patents. Pyridone derivatives as mitogen-activated protein kinase kinase (MEK) inhibitors. US Patent Class 213/82, September 5, 2014. View Source
• [2] Pyridinone compounds. Bristol-Myers Squibb Company. U.S. Patent Application, September 17, 2013. View Source
• [3] Direct regioselective Csp2–H trifluoromethylation of pyrimidinones and pyridinones. Tetrahedron, 2016, 72(23), 3250-3255. View Source
• [4] BindingDB Entry BDBM50083720 (CHEMBL3423200). IC50 for Coagulation Factor XIII A chain inhibition. View Source